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Compound of Interest

Compound Name: Dichloronitromethane

CAS No.: 7119-89-3

Cat. No.: B120543

Get Quote

Executive Summary
As water utilities transition from free chlorine to chloramination to minimize regulated

trihalomethanes (THMs) and haloacetic acids (HAAs), a new class of unregulated, highly toxic

nitrogenous disinfection byproducts (N-DBPs) has emerged. Dichloronitromethane (DCNM),

a halonitromethane (HNM), is of particular concern due to its cytotoxicity and genotoxicity,

which can be orders of magnitude higher than regulated carbonaceous DBPs.

This guide provides a validated workflow for researchers investigating DCNM. It addresses the

three primary challenges in the field:

Instability: DCNM undergoes rapid base-catalyzed hydrolysis, requiring specific preservation

protocols.

Volatility: Standard toxicity assays often underestimate DCNM potency due to volatilization

from open microplates.
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Matrix Interference: Accurate detection requires modified extraction techniques (Salting-out

LLE).

Module 1: Analytical Quantification (Modified EPA
551.1)
The Challenge: Stability and Extraction
Standard EPA Method 551.1 (Liquid-Liquid Extraction) is the baseline, but it requires

modification for HNMs. DCNM is unstable at high pH (pH > 8) and can degrade in the presence

of standard dechlorination agents like sodium thiosulfate.

Core Directive: Do NOT use sodium thiosulfate for preservation. It acts as a nucleophile and

can degrade HNMs. Use Ammonium Chloride (NH₄Cl).

Protocol: Sample Collection & Extraction
Reagents:

Extraction Solvent: MTBE (Methyl tert-butyl ether), high purity.

Quenching Agent: Ammonium Chloride (NH₄Cl), granular.

Buffer: Phosphate buffer (pH 4.8 – 5.5).

Salting Out Agent: Sodium Sulfate (Na₂SO₄), baked at 400°C for 4 hours.

Step-by-Step Workflow:

Preservation (Field/Lab):

Collect samples in 40-60 mL amber VOA vials with Teflon-lined septa.

Add NH₄Cl (100 mg/L) immediately to quench residual chlorine/chloramine.

Critical Step: Adjust sample pH to 4.8 – 5.5 using phosphate buffer. DCNM hydrolysis half-

life decreases drastically at pH > 7.

Extraction (Lab):
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Remove 30 mL of sample and transfer to a clean extraction vial.

Add 10 g of Na₂SO₄ (Salting out). This increases the ionic strength, forcing the organic

DCNM into the solvent phase.

Add 3 mL of MTBE containing the internal standard (e.g., 1,2-dibromopropane).

Agitation: Shake vigorously for 3 minutes (mechanical shaker preferred).

Phase Separation: Allow phases to separate for 5 minutes. If an emulsion forms,

centrifuge at 2000 rpm for 2 minutes.

Analysis (GC-ECD):

Transfer the upper organic layer (MTBE) to a GC vial.

Column: DB-5ms or equivalent Ultra Inert column (30 m x 0.25 mm, 0.25 µm film).

Detector: Electron Capture Detector (ECD) is required due to the electronegative nitro and

chlorine groups.
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Figure 1: Optimized extraction workflow for DCNM, emphasizing pH control to prevent base-

catalyzed hydrolysis.

Module 2: Formation Potential & Control
Mechanism of Formation
DCNM forms primarily when disinfectants react with amine-based precursors or humic

substances in the presence of nitrite/nitrate. Pre-ozonation can enhance DCNM formation by
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oxidizing precursors into more reactive nitro-compounds before chlorination.

Protocol: Uniform Formation Conditions (UFC)
To assess the risk of DCNM formation in a water system, perform a UFC test.

Dosing: Dose the raw water with Chlorine (Cl₂) or Monochloramine (NH₂Cl) to achieve a

residual of 1.0 ± 0.4 mg/L after 24 hours.

Incubation: Incubate headspace-free at 20°C for 24 hours in the dark.

Quenching: Follow the preservation protocol in Module 1.

Comparative Precursor Data
The following table summarizes DCNM formation yields from common organic precursors

under chloramination (pH 7, 24h contact).

Precursor Type Specific Precursor
DCNM Yield (µg/mg
C)

Notes

Amino Acid Glycine < 0.1 Low yield

Amino Acid Tryptophan 1.2 ± 0.3 Moderate yield

Humic Substance Suwannee River FA 0.4 ± 0.1 Baseline NOM yield

Humic + Nitrite SRFA + 1 mg/L NO₂⁻ 5.8 ± 0.5

High Risk: Nitrite

spikes drastically

increase yield

Biopolymer Algal Organic Matter 2.1 ± 0.4
Relevant for algal

bloom events

Module 3: Toxicological Assessment
The Challenge: Volatility in Assays
DCNM is volatile (Henry's Law constant approx. 2.4 x 10⁻³ atm-m³/mol). In standard 96-well

plates, DCNM evaporates, leading to a calculated LC50 that is artificially high (appearing less
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toxic). Solution: Use plate sealers (e.g., polyester films) or glass-sealed vials for exposure.

Protocol: CHO Cell Cytotoxicity & Genotoxicity[1][2]
A. Cytotoxicity (Chronic CHO Assay)

Seeding: Seed Chinese Hamster Ovary (CHO) cells at 3,000 cells/well in 96-well plates.

Incubate 24h.

Exposure: Remove media. Add DCNM-spiked media (concentration range 10⁻⁷ to 10⁻³ M).

Sealing (CRITICAL): Immediately seal the plate with a gas-tight adhesive film to prevent

DCNM loss.

Duration: Incubate for 72 hours.

Measurement: Assess cell density using crystal violet staining or acid phosphatase assay.

B. Genotoxicity (Alkaline Comet Assay) This assay measures DNA strand breaks.[1] DCNM

induces oxidative stress, leading to single-strand breaks.

Exposure: Treat CHO cells with DCNM (sealed) for 4 hours.

Embedding: Mix cells with Low Melting Point (LMP) agarose and layer onto microscope

slides.

Lysis: Immerse slides in cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton

X-100, pH 10) for 1 hour at 4°C.

Unwinding: Place slides in alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >

13) for 20 minutes to unwind DNA.

Electrophoresis: Run at 25V, 300mA for 20 minutes.

Staining: Stain with SYBR Gold or Ethidium Bromide.

Analysis: Use fluorescence microscopy to measure "Tail Moment" (% DNA in tail × tail

length).
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Visualization: Toxicity Pathway
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Figure 2: Proposed Mechanism of Action (MOA) for DCNM. Toxicity is driven by oxidative

stress (ROS) and glutathione (GSH) depletion, leading to DNA damage.
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Available at: [https://www.benchchem.com/product/b120543/docs#application-note-
dichloronitromethane-dcnm-analytical-challenges-and-toxicological-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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